4-(2-methyl-1,3-oxazol-4-yl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide

• IUPAC Name: 4-(2-methyl-1,3-oxazol-4-yl)-N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H20N4O3S2/c1-14-23-19(13-27-14)15-3-6-18(7-4-15)29(25,26)22-10-9-17-5-8-20(28-17)16-11-21-24(2)12-16/h3-8,11-13,22H,9-10H2,1-2H3
• InChI Key: VPPVQEKKTHXTET-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC=C(C=C2)S(=O)(=O)NCCC3=CC=C(S3)C4=CN(N=C4)C
• Molecular Formula: C20H20N4O3S2
• Molecular Weight: 428.5 g/mol

Description

4-(2-methyl-1,3-oxazol-4-yl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide is a useful research compound. Its molecular formula is C20H20N4O3S2 and its molecular weight is 428.5 g/mol. The purity is usually 95%.
The exact mass of the compound 4-(2-methyl-1,3-oxazol-4-yl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide is 428.09768286 g/mol and the complexity rating of the compound is 636. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-(2-methyl-1,3-oxazol-4-yl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-methyl-1,3-oxazol-4-yl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity: Researchers have synthesized various oxazole derivatives and screened them for antimicrobial potential. For instance, 4-substituted aryl 2–4-disubstituted phenoxy methyl 4-oxazol-5-one derivatives exhibited antibacterial activity against E. .

Antiviral Activity: Novel honokiol analogues containing oxazole moieties have been explored for antiviral properties. .

Other Potential Applications

• .

Mechanism of Action

Target of Action

The primary target of this compound is the RET (c-RET) protein . The RET protein is a receptor tyrosine kinase, which plays a crucial role in cell signaling pathways that control cell growth and differentiation .

Mode of Action

This compound acts as a highly efficient and selective inhibitor of the RET protein . It binds to the RET protein, thereby inhibiting its activity . This inhibition disrupts the signaling pathways controlled by the RET protein, leading to changes in cell growth and differentiation .

Biochemical Pathways

The inhibition of the RET protein affects several biochemical pathways. Most notably, it disrupts the signaling pathways that control cell growth and differentiation . The exact downstream effects of this disruption depend on the specific cellular context, but they generally involve changes in cell proliferation and survival .

Pharmacokinetics

It is known to be soluble in dmso, suggesting that it may have good bioavailability

Result of Action

The inhibition of the RET protein by this compound leads to changes in cell growth and differentiation . In particular, it has been shown to effectively inhibit the proliferation of cells with RET mutations . This makes it a promising candidate for the treatment of cancers driven by such mutations .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, the pH and temperature of the environment can affect its stability and efficacy . Additionally, the presence of other molecules can influence its binding to the RET protein and thus its inhibitory activity